![molecular formula C21H20N6OS B2798265 1-(6-(1H-indol-1-yl)pyrimidin-4-yl)-N-(thiazol-2-yl)piperidine-3-carboxamide CAS No. 1797717-76-0](/img/structure/B2798265.png)
1-(6-(1H-indol-1-yl)pyrimidin-4-yl)-N-(thiazol-2-yl)piperidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(6-(1H-indol-1-yl)pyrimidin-4-yl)-N-(thiazol-2-yl)piperidine-3-carboxamide, also known as TAK-659, is a small molecule inhibitor that targets the protein kinase BTK (Bruton's tyrosine kinase). BTK plays a crucial role in B-cell receptor signaling and is involved in the pathogenesis of various B-cell malignancies, making it an attractive target for drug development.
Scientific Research Applications
Hypoglycemic Agents
N-(pyrimidin-4-yl)thiazol-2-amine derivatives, related to the specified compound, have been synthesized and evaluated as glucokinase activators. These compounds show potential as dual-acting hypoglycemic agents, activating both glucokinase (GK) and PPARγ, which could be significant in diabetes treatment (Song et al., 2011).
Anti-Angiogenic and DNA Cleavage Agents
Derivatives of N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide have shown significant anti-angiogenic and DNA cleavage activities. These compounds could play a role in cancer treatment by blocking the formation of blood vessels and interacting with DNA (Kambappa et al., 2017).
Neuroinflammation Imaging
Synthesized derivatives of pyrazolo[1,5-a]pyrimidine have been used as potential PET agents for imaging IRAK4 enzyme in neuroinflammation. These compounds could aid in the diagnosis and understanding of neuroinflammatory conditions (Wang et al., 2018).
Anticancer Activity
Compounds like N-(4-tert-butylphenyl)-4-(3-chloropyridin-2-yl) piperazine-1-carboxamide have been explored for their analgesic activity and potential as TRPV1 antagonists, with implications in cancer pain management (Nie et al., 2020).
Fungicidal and Antiviral Activities
Certain carboxamide derivatives have demonstrated good fungicidal and antiviral activities, particularly against tobacco mosaic virus. This suggests potential applications in agriculture for plant protection (Li et al., 2015).
Synthesis of Isoxazolines and Isoxazoles
N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives have been synthesized and characterized, leading to new isoxazolines and isoxazoles with potential applications in various fields, including medicinal chemistry (Rahmouni et al., 2014).
properties
IUPAC Name |
1-(6-indol-1-ylpyrimidin-4-yl)-N-(1,3-thiazol-2-yl)piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N6OS/c28-20(25-21-22-8-11-29-21)16-5-3-9-26(13-16)18-12-19(24-14-23-18)27-10-7-15-4-1-2-6-17(15)27/h1-2,4,6-8,10-12,14,16H,3,5,9,13H2,(H,22,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTWKLBHNTNLVQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C2=NC=NC(=C2)N3C=CC4=CC=CC=C43)C(=O)NC5=NC=CS5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.